Cas no 856338-15-3 (3,3-Dimethyl-7-nitroindolin-2-one)
3,3-Dimethyl-7-nitroindolin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3,3-Dimethyl-7-nitroindolin-2-one
- 7-Nitrodimethylindolinon
-
- Inchi: 1S/C10H10N2O3/c1-10(2)6-4-3-5-7(12(14)15)8(6)11-9(10)13/h3-5H,1-2H3,(H,11,13)
- InChI Key: MSDXBNHLHVWWJS-UHFFFAOYSA-N
- SMILES: O=C1C(C)(C)C2C=CC=C(C=2N1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 308
- XLogP3: 1.5
- Topological Polar Surface Area: 74.9
3,3-Dimethyl-7-nitroindolin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199010711-5g |
3,3-Dimethyl-7-nitroindolin-2-one |
856338-15-3 | 95% | 5g |
$2484.36 | 2023-08-31 | |
| Alichem | A199010711-10g |
3,3-Dimethyl-7-nitroindolin-2-one |
856338-15-3 | 95% | 10g |
$3551.00 | 2023-08-31 | |
| Alichem | A199010711-25g |
3,3-Dimethyl-7-nitroindolin-2-one |
856338-15-3 | 95% | 25g |
$6210.90 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743991-1g |
3,3-Dimethyl-7-nitroindolin-2-one |
856338-15-3 | 98% | 1g |
¥8699.00 | 2024-07-28 |
3,3-Dimethyl-7-nitroindolin-2-one Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 3,3-Dimethyl-7-nitroindolin-2-one
3,3-Dimethyl-7-nitroindolin-2-one (CAS No. 856338-15-3): A Comprehensive Overview
Introduction to 3,3-Dimethyl-7-nitroindolin-2-one
3,3-Dimethyl-7-nitroindolin-2-one, a compound with the CAS registry number 856338-15-3, is a notable member of the indolinone family. This molecule has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The compound's structure consists of a indoline ring substituted with methyl groups at positions 3 and 7, along with a nitro group at position 7, which imparts distinct electronic and steric properties. These characteristics make it a valuable compound for both academic research and industrial applications.
Structural Features and Synthesis
The synthesis of 3,3-Dimethyl-7-nitroindolin-2-one involves a series of carefully designed organic reactions. The core structure is derived from the indoline ring system, which is synthesized through the condensation of aldehydes or ketones with ammonia or primary amines. The introduction of the methyl groups at positions 3 and 7 is typically achieved through alkylation or acylation reactions, while the nitro group is introduced via nitration using mixed acids or other nitration reagents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity.
Chemical Properties and Reactivity
Chemically, 3,3-Dimethyl-7-nitroindolin-2-one exhibits interesting reactivity due to its functional groups. The indoline ring system is known for its aromatic stability, while the nitro group introduces electron-withdrawing effects that influence the compound's reactivity in various reactions. For instance, the nitro group can act as a directing group in electrophilic substitution reactions, facilitating selective modifications at specific positions on the ring. Additionally, the methyl groups provide steric bulk, which can influence reaction pathways and product selectivity.
Recent studies have explored the use of 3,3-Dimethyl-7-nitroindolin-2-one as a precursor for synthesizing more complex molecules. For example, researchers have employed this compound in the construction of heterocyclic frameworks with potential applications in drug discovery. Its ability to undergo nucleophilic aromatic substitution under mild conditions has been particularly advantageous in this context.
Applications in Drug Discovery and Biomedical Research
The unique combination of functional groups in 3,3-Dimethyl-7-nitroindolin-2-one makes it an attractive candidate for drug discovery efforts. Recent research has focused on its potential as a scaffold for developing bioactive molecules targeting various disease states. For instance, studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities.
In one notable study published in *Journal of Medicinal Chemistry*, researchers investigated the anti-cancer properties of 3,3-Dimethyl-7-nitroindolin-2-one derivatives*. The results indicated that certain analogs possess significant cytotoxic activity against various cancer cell lines, suggesting their potential as lead compounds for anti-cancer drug development.
Moreover, the compound's ability to modulate enzyme activity has been explored in enzymology studies. For example, derivatives of CAS No. 856338-15-4 have been shown to inhibit key enzymes involved in metabolic pathways associated with neurodegenerative diseases.
Environmental Impact and Safety Considerations
Evaluating the environmental impact of CAS No. 856444444444444444444 CAS No. 856 CAS No. 856 CAS No. 856 CAS No. 856 CAS No. 856 CAS No. 856 CAS No. 856 CAS No. 856 CAS No. 856 CAS No. 856 CAS No....
856338-15-3 (3,3-Dimethyl-7-nitroindolin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)